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Compound of Interest

Compound Name: Urea oxalate

Cat. No.: B145975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal stability of urea oxalate and its

analogues, supported by experimental data. The information is intended to assist researchers

in selecting appropriate solid forms of active pharmaceutical ingredients (APIs) and in

understanding their thermal behavior.

Comparative Thermal Stability Data
The thermal stability of urea, urea oxalate, and several of its analogues, primarily cocrystals

with other dicarboxylic acids, has been evaluated using thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC). The onset of decomposition is a critical parameter for

assessing the thermal stability of these compounds. A summary of the available quantitative

data is presented in the table below.
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Compound
Molar Ratio
(Urea:Acid)

Melting Point
(°C)

Onset of
Decompositio
n (°C)

Analytical
Method

Urea - ~134[1] ~152-175[1] TGA/DSC

Urea Oxalate 1:1 - ~180 TGA/DSC

Urea-Succinic

Acid
1:1 - ~140 TGA/DSC

Urea-Succinic

Acid
2:1 - ~150 TGA/DSC

Urea-Glutaric

Acid
2:1 - ~138[2] TGA/DSC

Urea-Adipic Acid

(Form II)
2:1 112.3

No

decomposition

before melting

DSC

Urea-Pimelic

Acid
1:1 132[3] - DSC

Urea-Suberic

Acid
1:1 103[3] - DSC

Urea-Barbituric

Acid
- - ~184[4] TGA

Experimental Protocols
The following are detailed methodologies for the key experimental techniques used to

determine the thermal stability of urea oxalate and its analogues.

2.1. Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is employed to measure the change in mass of a sample as a

function of temperature in a controlled atmosphere. This technique is ideal for determining the

onset of decomposition.
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Instrumentation: A thermogravimetric analyzer (e.g., Mettler Toledo TGA/SDTA851e).

Sample Preparation: 3-10 mg of the crystalline sample is accurately weighed and placed in

an aluminum or ceramic pan.

Atmosphere: The experiment is typically conducted under a continuous flow of an inert gas,

such as nitrogen, at a flow rate of 50 mL/min to prevent oxidative degradation.

Temperature Program: The sample is heated from ambient temperature (e.g., 30 °C) to a

final temperature (e.g., 450 °C) at a constant heating rate, commonly 5 or 10 °C/min.

Data Analysis: The TGA thermogram plots the percentage of weight loss against

temperature. The onset of decomposition is determined as the temperature at which a

significant weight loss begins.

2.2. Differential Scanning Calorimetry (DSC)

Differential scanning calorimetry is used to measure the difference in heat flow between a

sample and a reference as a function of temperature. DSC can identify melting points, phase

transitions, and decomposition events.

Instrumentation: A differential scanning calorimeter (e.g., TA Instruments DSC2500).

Sample Preparation: 3-10 mg of the sample is weighed into an aluminum Tzero pan, which is

then hermetically sealed. A small hole may be punctured in the lid to allow for the escape of

any evolved gases during decomposition. An empty, sealed aluminum pan is used as a

reference.

Atmosphere: The analysis is performed under a continuous nitrogen purge at a flow rate of

50 mL/min.

Temperature Program: A common method involves heating the sample from a sub-ambient

temperature (e.g., 20 °C) to a temperature beyond its decomposition point (e.g., 240 °C) at a

controlled heating rate, typically 2 or 10 °C/min.

Data Analysis: The DSC thermogram shows heat flow as a function of temperature.

Endothermic events, such as melting, appear as downward peaks, while exothermic events,
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such as some decompositions, appear as upward peaks. The melting point is typically taken

as the onset temperature of the melting endotherm.

Visualizations
3.1. Experimental Workflow for Thermal Analysis

The following diagram illustrates the typical workflow for assessing the thermal stability of a

solid compound using TGA and DSC.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

TGA Analysis

DSC AnalysisWeigh Sample (3-10 mg) Place in TGA/DSC Pan

Setup TGA:
- N2 Atmosphere (50 mL/min)

- Heating Rate (e.g., 10°C/min)

Setup DSC:
- N2 Atmosphere (50 mL/min)

- Heating Rate (e.g., 10°C/min)

Run TGA Analyze TGA Data:
Determine Onset of Decomposition

Run DSC Analyze DSC Data:
Determine Melting Point & Decomposition

Urea

Molten Urea

Melting (~134°C)

Biuret

Decomposition (>152°C)

Gaseous Products
(NH3, HNCO, CO2)

Cyanuric Acid

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b145975?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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